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Compound of Interest

Compound Name: 2-Fluoro-6-nitrotoluene

Cat. No.: B1294474

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal
of 2-Fluoro-6-nitrotoluene (CAS No. 769-10-8). The following procedures are designed to
ensure a safe laboratory environment and compliance with standard safety protocols.

Hazard Identification and Exposure Limits

2-Fluoro-6-nitrotoluene is a hazardous chemical that requires careful handling. It is classified
as harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin and serious
eye irritation.[1] As a combustible liquid, appropriate storage and handling procedures must be
followed to prevent fire hazards.

While specific occupational exposure limits (OELS) for 2-Fluoro-6-nitrotoluene have not been
established, limits for the general class of nitrotoluenes are provided as a conservative
guideline. Adherence to these limits is crucial for personnel safety.
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Exposure Limit (Time-

Regulatory Body . Notes
Weighted Average)
OSHA PEL 5 ppm (30 mg/m3) 8-hour TWA[2][3][4]
10-hour TWA, with skin
NIOSH REL 2 ppm (11 mg/m3) )
notation[2][4][5]
8-hour TWA, with skin
ACGIH TLV 2 ppm (11 mg/m3)

notation[2][4][6]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 2-Fluoro-6-nitrotoluene. The

following table summarizes the required equipment.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

Butyl rubber or nitrile gloves
are recommended for handling
nitro compounds.[7] Given the
halogenated nature of this
compound, multi-layered
gloves (e.g., nitrile over butyl
rubber) can provide additional
protection. Always inspect
gloves for degradation or
punctures before use. Change
gloves immediately if

contamination is suspected.[8]

Eye and Face Protection

Safety goggles with side
shields and a face shield

Standard safety glasses are
insufficient. A face shield
should be worn over safety
goggles to protect against

splashes.

Skin and Body Protection

Flame-resistant laboratory
coat, long pants, and closed-

toe shoes

A fully buttoned lab coat is
required. Do not wear shorts,
skirts, or sandals in the
laboratory. For tasks with a
higher risk of splashing, a
chemical-resistant apron is

recommended.

Respiratory Protection

NIOSH-approved respirator

All work with 2-Fluoro-6-
nitrotoluene should be
conducted in a certified
chemical fume hood. If
engineering controls are not
sufficient, or during a spill, an
air-purifying respirator (APR)
with organic vapor cartridges is

necessary.[8]
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Glove Selection Considerations:

While specific breakthrough time data for 2-Fluoro-6-nitrotoluene is not readily available, data
for similar chemicals can provide guidance. It is crucial to understand that breakthrough times
can be affected by the glove material, thickness, and the concentration of the chemical.[9][10]

. General Resistance to
. General Resistance to
Glove Material . Halogenated
Nitro Compounds

Hydrocarbons
Butyl Rubber Excellent Poor
Nitrile Rubber Good Fair to Good
Neoprene Good Fair
Natural Rubber (Latex) Fair to Good Poor

This table provides general guidance. It is highly recommended to consult the glove
manufacturer's specific chemical resistance guides or conduct on-site testing.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential to minimize exposure and ensure safety.

Experimental Workflow for Handling 2-Fluoro-6-nitrotoluene
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Preparation

1. Conduct Pre-Task Hazard Assessment

2. Assemble and Inspect PPE

3. Verify Fume Hood Functionality

4. Prepare and Label All Equipment

5. Transfer Chemical Inside Fume Hood

6. Perform Experimental Procedure

7. Close and Secure Primary Container

Cleanup and Disposal

8. Decontaminate Work Area

9. Segregate and Label Waste

10. Dispose of Waste via EHS

11. Remove and Dispose of PPE

12. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-Fluoro-6-nitrotoluene.
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Detailed Methodology:

Pre-Task Hazard Assessment: Before beginning any work, review the Safety Data Sheet
(SDS) for 2-Fluoro-6-nitrotoluene and any other chemicals involved in the procedure.

Assemble and Inspect PPE: Gather all necessary PPE as outlined in the table above.
Inspect each item for any signs of damage.

Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash
is at the appropriate height.

Prepare and Label All Equipment: All glassware and equipment should be clean, dry, and
properly labeled.

Transfer Chemical Inside Fume Hood: Conduct all transfers of 2-Fluoro-6-nitrotoluene
within the fume hood to minimize inhalation exposure.

Perform Experimental Procedure: Carry out the experiment as planned, keeping in mind the
potential for splashes or spills.

Close and Secure Primary Container: Tightly seal the primary container of 2-Fluoro-6-
nitrotoluene when not in use.

Decontaminate Work Area: After the experiment, decontaminate all surfaces and equipment
that may have come into contact with the chemical.

Segregate and Label Waste: Separate waste into appropriate, labeled containers (see
Disposal Plan below).

Dispose of Waste via EHS: Follow your institution's procedures for the disposal of hazardous
chemical waste.

Remove and Dispose of PPE: Remove PPE in a manner that avoids cross-contamination
and dispose of it in the appropriate waste stream.

Wash Hands Thoroughly: Wash hands with soap and water after removing gloves.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Incident Procedure

Immediately flush the affected area with copious
. amounts of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention.[8]

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding
Eye Contact i ) i )

the eyelids open. Seek immediate medical

attention.[8]

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[8]

Do NOT induce vomiting. Rinse the mouth with

Ingestion ] ) ] )
water. Seek immediate medical attention.[8]

If the spill is small and you are trained to handle
) ) it, wear appropriate PPE, contain the spill with
Minor Spill ) . o
an inert absorbent material, and place it in a

sealed, labeled container for disposal.

Evacuate the area immediately and notify your
Major Spill institution's Environmental Health and Safety
(EHS) department.

Disposal Plan

Proper segregation and disposal of waste are crucial to prevent environmental contamination
and ensure regulatory compliance.

Waste Segregation and Disposal Workflow
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Waste Generation

Liquid Waste Solid Waste
(e.g., reaction mixtures, rinsates) (e.g., contaminated gloves, paper towels)

Waste Segregation

Disposal

Label with 'Hazardous Waste' and Contents

Store in Satellite Accumulation Area

Arrange for Pickup by EHS

Click to download full resolution via product page

Caption: A workflow for the proper segregation and disposal of waste containing 2-Fluoro-6-
nitrotoluene.

Detailed Disposal Protocol:
* Waste Collection:

o Liquid Waste: All liquid waste containing 2-Fluoro-6-nitrotoluene, including reaction
mixtures and the first rinse of any contaminated glassware, must be collected in a
designated "Halogenated Organic Waste" container.[11]
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o Solid Waste: All solid waste, such as contaminated gloves, absorbent materials, and filter
paper, should be collected in a separate, clearly labeled "Contaminated Solid Waste"
container.

e Labeling:

o All waste containers must be labeled with the words "Hazardous Waste" and a complete
list of their contents.

o Storage:

o Waste containers should be kept tightly closed and stored in a designated satellite
accumulation area.

e Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. Do not dispose of any waste containing 2-Fluoro-6-nitrotoluene down
the drain or in the regular trash.[12] The recommended final disposal method for
halogenated nitroaromatic compounds is high-temperature incineration by a licensed
hazardous waste facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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